5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one

• Molecular Formula: C18H24N4O
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 1-hexyl-5-imino-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C18H24N4O/c1-3-4-5-6-9-22-11-15(23)16(17(22)19)18-20-13-8-7-12(2)10-14(13)21-18/h7-8,10,19,23H,3-6,9,11H2,1-2H3,(H,20,21)
• InChI Key: AKSHTKJODDGUKH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1CC(=C(C1=N)C2=NC3=C(N2)C=C(C=C3)C)O

Description

5-Amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one is a heterocyclic compound featuring a pyrrol-3-one core substituted with a hexyl chain at position 1, a 6-methylbenzimidazole moiety at position 4, and an amino group at position 3. The hexyl chain introduces lipophilicity, which may enhance membrane permeability, while the benzimidazole group contributes to π-π stacking interactions and hydrogen bonding capabilities .

Biological Activity

5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one is a complex organic compound characterized by its unique structural features, including a pyrrole ring, a benzimidazole moiety, and an amino group. This compound has garnered attention due to its potential pharmacological activities, particularly in the modulation of ion channels and other biological targets.

Structural Characteristics

The molecular formula of 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one is C18H24N4O, with a molecular weight of 312.4 g/mol. The presence of the hydrophobic hexyl chain enhances its membrane permeability, which is crucial for its biological activity.

Biological Activity Overview

Research indicates that compounds featuring benzimidazole and pyrrole structures often exhibit diverse biological activities, including:

• Antimicrobial Activity : Many derivatives have shown effectiveness against various bacterial strains.
• Anticancer Properties : The compound's ability to induce apoptosis in cancer cells has been documented.
• Anti-inflammatory Effects : Some studies suggest potential anti-inflammatory mechanisms through the inhibition of specific pathways.

The biological activity of 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one can be attributed to its interaction with various biological targets. The benzimidazole moiety is known for its role in modulating enzyme activity and influencing cell signaling pathways.

Table 1: Comparison of Biological Activities with Related Compounds

Compound Name	Structure Features	Biological Activity
6-Methylbenzimidazole	Benzimidazole core	Antimicrobial, anticancer
Pyrrolidine derivatives	Pyrrole ring	Neurological effects
Benzimidazole derivatives	Varying substituents	Anticancer, anti-inflammatory

Anticancer Activity

A study highlighted the antiproliferative effects of similar benzimidazole derivatives against breast cancer cell lines (MDA-MB-231). The derivatives exhibited significant inhibition at minimal inhibitory concentrations (MIC) compared to standard treatments . The mechanism involved apoptosis induction via mitochondrial membrane potential disruption, leading to caspase activation .

Antimicrobial Efficacy

Another investigation demonstrated that compounds with similar structural features showed promising antibacterial activities against Staphylococcus aureus and methicillin-resistant Staphylococcus aureus (MRSA), with MIC values significantly lower than those of conventional antibiotics . Such findings suggest that the hydrophobic nature of these compounds contributes to their ability to penetrate bacterial membranes effectively.

Synthesis and Derivatives

The synthesis of 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one can be achieved through various methods, including multi-step organic synthesis techniques. The exploration of its derivatives may lead to compounds with enhanced biological activity or altered pharmacokinetic properties.

Comparison with Similar Compounds

Substituent Effects on Lipophilicity and Bioavailability

• However, this may reduce aqueous solubility .
• Aromatic Substituents (Phenyl, Dichlorophenyl, Fluorophenyl): These groups introduce varying electronic effects. For example, the electron-withdrawing dichlorophenyl group (Cl) in may stabilize the molecule against metabolic degradation, whereas the 4-fluorophenyl group in could improve metabolic stability through reduced CYP450-mediated oxidation.

Hydrogen-Bonding and Molecular Interactions

• All analogs retain three H-bond donors (NH groups from benzimidazole, pyrrolone, and amino substituents), facilitating interactions with biological targets like enzymes or receptors.
• The fluorophenyl and butoxypropyl variants exhibit higher H-bond acceptor counts due to oxygen or fluorine atoms, which may enhance binding affinity in polar active sites.